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Abstract

16-Keto Aspergillimide, also known as 16-Oxoaspergillimide or SB202327, is a fungal
metabolite isolated from Aspergillus japonicus (strain IMI 337664).[1] It belongs to the
aspergillimide class of compounds, which are structurally related to the paraherquamides. This
technical guide provides a comprehensive overview of the physicochemical properties,
biological activity, and mechanism of action of 16-Keto Aspergillimide, with a focus on its
potential as an anthelmintic agent. Detailed experimental protocols for its fermentation,
isolation, and biological evaluation are also presented.

Physicochemical Properties

16-Keto Aspergillimide is a white solid with a molecular formula of C20H27N304 and a
molecular weight of 373.46 g/mol .[1] It has a melting point of over 300°C and is soluble in
dimethyl sulfoxide (DMSO), ethanol, and methanol.[1]
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Property Value Reference
CAS Number 199784-50-4 [1]
16-Oxoaspergillimide,
Synonyms
SB202327
Molecular Formula C20H27N304 [1]
Molecular Weight 373.46 g/mol [1]
Appearance White solid [1]
Melting Point >300°C [1]
N Soluble in DMSO, ethanol,
Solubility [1]

methanol

Biological Activity: Anthelmintic Properties

16-Keto Aspergillimide has demonstrated anthelmintic activity, particularly against
gastrointestinal nematodes.

In Vivo Activity

An in vivo study in gerbils infected with the nematode Trichostrongylus colubriformis showed
that orally administered 16-Keto Aspergillimide was effective in reducing the number of adult

worms.

Organism Host Administration  Efficacy Reference

Trichostrongylus o
] ) ) Reduction in
colubriformis Gerbils Oral [1]
worm burden
(adult)

In Vitro Activity

In vitro assays using the third-stage larvae (L3) of Haemonchus contortus have shown that 16-
Keto Aspergillimide exhibits inhibitory activity.
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Organism Assay Activity Reference
Haemonchus Larval o

- Inhibitory [2]
contortus (L3 larvae) motility/development

Mechanism of Action: Nicotinic Acetylcholine
Receptor Antagonism

The anthelmintic effect of the aspergillimides, including 16-Keto Aspergillimide, is believed to
be mediated through the antagonism of nicotinic acetylcholine receptors (NnAChRS) in
nematodes. This mechanism is shared with the structurally related paraherquamides.

Blockade of these receptors disrupts cholinergic neurotransmission in the nematode's
neuromuscular system, leading to flaccid paralysis and subsequent expulsion of the parasite
from the host's gastrointestinal tract. Studies on paraherquamides have shown that they act as
selective antagonists of nematode nAChRs, exhibiting a higher affinity for parasite receptors
over mammalian subtypes, which suggests a potential therapeutic window.

Signaling Pathway

The proposed signaling pathway involves the binding of 16-Keto Aspergillimide to the
nematode's nicotinic acetylcholine receptors, preventing the binding of the natural ligand,
acetylcholine (ACh). This inhibition blocks the influx of cations (primarily Na* and Ca2*) through
the ion channel, leading to hyperpolarization of the muscle cell membrane and subsequent
paralysis.
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Mechanism of Action of 16-Keto Aspergillimide
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Caption: Antagonism of nematode nicotinic acetylcholine receptors by 16-Keto Aspergillimide.

Experimental Protocols
Fermentation of Aspergillus strain IMI 337664

A detailed protocol for the fermentation of Aspergillus strain IMI 337664 to produce
aspergillimides is outlined below.
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Fermentation Workflow for 16-Keto Aspergillimide Production

Inoculate seed medium with
Aspergillus strain IMI 337664

!

Incubate at 28°C for 48 hours
with shaking (200 rpm)

!

Inoculate production medium
with seed culture (5% v/v)

!

Incubate at 28°C for 7-10 days
with shaking (200 rpm)

!

Harvest fermentation broth

Click to download full resolution via product page

Caption: Workflow for the fermentation of Aspergillus to produce aspergillimides.

Seed Medium:
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e Glucose: 20 g/L

e Yeast Extract: 5 g/L

e Peptone: 5 g/L

e KH2POa: 1 g/L

e MgSOa-7Hz0: 0.5 g/L

e Adjust pHto 6.0

Production Medium:

Sucrose: 100 g/L

Soybean Meal: 20 g/L

Corn Steep Liquor: 10 g/L

CaCOs:5¢g/L

Adjust pH to 6.5

Isolation of 16-Keto Aspergillimide

The following protocol details the extraction and purification of 16-Keto Aspergillimide from
the fermentation broth.
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Isolation and Purification Workflow

Start with Fermentation Broth

Extract with Ethyl Acetate

Concentrate the organic phase
under reduced pressure

Silica Gel Column Chromatography
(Gradient elution: hexane-ethyl acetate)

Collect and analyze fractions (TLC)

Preparative HPLC
(C18 column, acetonitrile-water gradient)

Crystallize from methanol

Pure 16-Keto Aspergillimide
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Caption: Workflow for the isolation and purification of 16-Keto Aspergillimide.
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In Vivo Anthelmintic Assay in Gerbils
This protocol is for assessing the efficacy of 16-Keto Aspergillimide against Trichostrongylus

colubriformis in a gerbil model.

Infection: Male Mongolian gerbils (Meriones unguiculatus) are orally infected with
approximately 2000 third-stage larvae (L3) of T. colubriformis.

Treatment: Seven days post-infection, the gerbils are treated orally with 16-Keto
Aspergillimide suspended in a suitable vehicle (e.g., 0.5% methylcellulose). A control group
receives the vehicle only.

Necropsy: Three days after treatment, the gerbils are euthanized, and the small intestine is
removed.

Worm Count: The number of adult worms in the small intestine is counted under a dissecting
microscope.

Efficacy Calculation: The percentage reduction in worm burden is calculated relative to the
control group.

In Vitro Larval Migration Inhibition Assay

This assay evaluates the effect of 16-Keto Aspergillimide on the motility of Haemonchus
contortus L3 larvae.

Preparation of Larvae: Third-stage larvae of H. contortus are recovered from fecal cultures
and exsheathed using a solution of sodium hypochlorite.

Assay Setup: A 96-well plate is used. Each well contains a suspension of approximately 100
L3 larvae in a buffer solution.

Compound Addition: 16-Keto Aspergillimide, dissolved in DMSO and diluted in the buffer, is
added to the wells at various concentrations. Control wells receive the vehicle only.

Incubation: The plate is incubated at 25°C for 24-48 hours.
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» Motility Assessment: The maotility of the larvae is observed under an inverted microscope and
scored.

o Data Analysis: The concentration of the compound that inhibits the motility of 50% of the
larvae (ICso) is determined.

Conclusion and Future Directions

16-Keto Aspergillimide is a promising anthelmintic compound with a well-defined mechanism
of action targeting nematode-specific nicotinic acetylcholine receptors. Its efficacy in preclinical
models warrants further investigation for potential development as a novel veterinary or human
anthelmintic. Future research should focus on:

Determining the specific NAChR subtypes targeted by 16-Keto Aspergillimide.

e Conducting pharmacokinetic and toxicology studies to assess its safety profile.

o Exploring structure-activity relationships to potentially synthesize more potent and selective
analogs.

o Evaluating its efficacy against a broader range of parasitic nematodes, including those with
resistance to existing drug classes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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